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Executive Summary

4-Phenylcyclohexanecarbaldehyde (CAS: 1466-74-6) is a critical bicyclic building block used
primarily in the synthesis of liquid crystal mesogens and pharmaceutical intermediates
(specifically for GPCR ligands and dopamine agonists).[1][2] Its structural rigidity, provided by
the cyclohexane ring, makes it an ideal scaffold for defining spatial orientation in bioactive
molecules.[1]

This guide analyzes the technical specifications, industrial synthesis routes, supply chain
dynamics, and pricing structures necessary for informed R&D and procurement decisions.

Technical Specifications & Chemical Identity

The stereochemistry of this molecule is its most critical quality attribute. The trans-isomer is
thermodynamically more stable and is the required form for most liquid crystal and
pharmaceutical applications due to its linear, planar conformation which favors receptor binding
and mesophase formation.[2]
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Property Specification

1466-74-6 (General), 126781-72-4 (cis/trans
CAS Number .

specific)
IUPAC Name 4-Phenylcyclohexane-1-carbaldehyde
Molecular Formula C13H160
Molecular Weight 188.27 g/mol

Colorless to pale yellow liquid or low-melting
Appearance .

solid
Boiling Point ~145°C at 0.5 mmHg (Predicted)

N Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Solubility

water

Air Sensitive: Aldehydes oxidize to carboxylic
Stability acids.[1][2][3] Store under Argon/Nitrogen at

-20°C.

4-Phenylcyclohexanecarboxylic acid (Oxidation
Key Impurities product), 4-Phenylcyclohexanone (Starting

material)

Critical Note on Stereochemistry: Commercial samples often exist as a mixture of cis and trans
isomers. For high-performance applications (e.g., liquid crystals), a trans purity of >95% is
typically required.[1] The trans isomer places both the phenyl and formyl groups in equatorial

positions, minimizing steric strain.

Strategic Applications in Drug Development
Pharmaceutical Intermediates
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The 4-phenylcyclohexyl moiety acts as a lipophilic spacer that mimics the spatial arrangement
of biphenyl systems but with different metabolic and solubility profiles.[2]

e Reductive Amination Precursor: The aldehyde function is readily converted to amines via
reductive amination (using NaBH(OACc)3). These amines are structural analogs to the tail
groups found in dopamine agonists like Rotigotine or antipsychotics like Cariprazine.

e GPCR Ligands: The rigid cyclohexane spacer is used to position pharmacophores at precise
distances in NPY Y5 receptor antagonists and various orphan GPCR ligands.

Liquid Crystal Engineering

In the materials science sector, this aldehyde is a precursor to phenylcyclohexyl-based
mesogens.[2] The aldehyde group allows for the attachment of flexible alkyl tails or polar head
groups (via Wittig or Grignard reactions) essential for nematic phase stability.

Synthesis & Manufacturing Routes

Understanding the synthesis is vital for assessing impurity profiles. The two dominant routes
are the Homologation of the Ketone and the Reduction of the Nitrile/Acid.

Route A: Homologation (The "Wittig" Route)

This is the most common lab-scale route, starting from the widely available 4-
phenylcyclohexanone (CAS: 4894-75-1).[1][2]
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Figure 1: Synthesis via Wittig homologation.[1][2] This route extends the carbon chain by one
unit.

Route B: Catalytic Hydrogenation (Industrial)

For bulk manufacturing, the reduction of biphenyl-4-carboxaldehyde or 4-phenylbenzoic acid
derivatives is preferred to avoid phosphorus waste.[1][2]

o Step 1: Hydrogenation of the aromatic ring (typically requires Rh or Ru catalysts).[4]

o Step 2: Isomerization to the thermodynamic trans product using base (e.g., NaOMe/MeOH).
Supply Chain Landscape & Pricing

Supplier Tiering[1][2]

o Tier 1 (Catalog/R&D): Sigma-Aldrich (Merck), TCI Chemicals, Alfa Aesar.[1][2]

o Pros: High reliability, detailed CoA, verified stereochemistry.

o Cons: High unit cost (

$).[2]

o Tier 2 (Specialty Aggregators): BLD Pharm, Combi-Blocks, ChemScene.[1][2]

o Pros: Good balance of price and quality, often stock gram-scale quantities.[1][2]

o Cons: Lead times can vary if stock is in regional warehouses (e.g., China to US/EU).[2]
o Tier 3 (Bulk Manufacturers): Custom synthesis houses in China/India.[2]

o Pros: Lowest cost for >1kg orders.[1][2]

o Cons: Requires strict QC validation (NMR/GC) to ensure trans purity.[2]

Market Pricing Estimates (2025)

Pricing is highly dependent on purity (>97% vs >95%) and stereochemical definition.[2]
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Estimated Price Range

Scale (USD) Supplier Type

1lg $25 - $45 Catalog (Sigma/TCl)
59 $80 - $120 Catalog

25¢g $150 - $250 Specialty (BLD/Combi)
100 g $400 - $600 Specialty

1 kg $1,500 - $2,500 Bulk/Custom Synthesis

Procurement Tip: The starting material, 4-Phenylcyclohexanone (CAS: 4894-75-1), is
significantly cheaper (~$80 for 10g).[1][2] If your lab has synthetic capacity, buying the ketone

and performing the Wittig homologation (Route A) is a cost-effective strategy for needs >50g.[2]

Procurement & Handling Protocols
Quality Control Checklist

When receiving a shipment, verify the following immediately:

o Appearance: Should be clear/pale yellow.[1][2] Dark brown indicates oxidation or
polymerization.[1][2]

¢ H-NMR: Check the aldehyde proton signal (~9.6-9.8 ppm).

o Trans-isomer: Aldehyde proton appears as a doublet (J = 1-2 Hz) due to coupling with the
axial H1.[2]

o Cis-isomer: Aldehyde proton appears as a singlet or broad peak.[2]

» Purity: Ensure <1% 4-phenylcyclohexanecarboxylic acid (broad OH peak in NMR).
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Storage[1][2]

+ Atmosphere: Store under Argon or Nitrogen.[1][2]
e Temperature: -20°C (Freezer).

o Container: Tightly sealed glass with Teflon liner; parafilm is insufficient for long-term storage
of aldehydes.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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